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Compound of Interest

Compound Name: 3-Nitro-L-phenylalanine

Cat. No.: B556584

Essential Safety and Handling Guide for 3-Nitro-
L-phenylalanine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans for handling 3-Nitro-L-phenylalanine (CAS 19883-
74-0). Adherence to these guidelines is critical for personnel safety and minimizing
environmental impact.

Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate Personal
Protective Equipment (PPE), is mandatory when handling 3-Nitro-L-phenylalanine. The
following table summarizes the recommended PPE.
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to

Eye Protection Safety Goggles OSHA 29 CFR 1910.133 or
European Standard EN166
standards.[1][2]

Nitrile or butyl gloves are
suitable choices for protection.
] ] ] [3][4] Always inspect gloves for
Hand Protection Chemical-resistant gloves ] )
integrity before each use and
change them immediately

upon contamination.

A flame-resistant lab coat
] should be worn and kept fully
Body Protection Laboratory Coat ]
buttoned to prevent skin

exposure.[1][3]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[3]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 3-Nitro-L-phenylalanine.

o Preparation and Engineering Controls: All handling of 3-Nitro-L-phenylalanine powder
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[1][5] Ensure that an eyewash station and a safety shower are

readily accessible.

» Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to
contain any dust.[3] Avoid the formation of dust during handling.[1][2]
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» During the Experiment: Keep all containers with 3-Nitro-L-phenylalanine clearly labeled.
Avoid contact with skin and eyes.[1][2] Do not eat, drink, or smoke in the laboratory.

e Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were
worn.[3]

o Storage: Store 3-Nitro-L-phenylalanine in a tightly closed container in a cool, dry, and well-
ventilated area, such as a freezer.[1] Store away from incompatible materials like strong
oxidizing agents.[1][2]

Spill Management Protocol
In the event of a spill:
o Evacuate: Evacuate personnel from the immediate spill area.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.
o Don PPE: Put on the appropriate PPE, including respiratory protection.[3]

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste.[1][2] Avoid generating dust.[1][2]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[1][6]
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Step Procedure

1 Waste Collection
2 Labeling

3 Storage

4 Disposal

5 Empty Containers

Visualizing Safe Handling Procedures

The following diagrams illustrate the key workflows and logical relationships for safely handling

3-Nitro-L-phenylalanine.
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Safe handling workflow for 3-Nitro-L-phenylalanine.
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PPE requirements based on exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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